![molecular formula C10H13NO2 B1585365 Methyl 4-amino-2,5-dimethylbenzoate CAS No. 21339-74-2](/img/structure/B1585365.png)
Methyl 4-amino-2,5-dimethylbenzoate
Overview
Description
“Methyl 4-amino-2,5-dimethylbenzoate” is a chemical compound with the CAS Number: 21339-74-2 . It has a molecular weight of 179.22 . The IUPAC name for this compound is this compound . It is a yellow to brown solid at room temperature .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C10H13NO2/c1-6-5-9(11)7(2)4-8(6)10(12)13-3/h4-5H,11H2,1-3H3 . This code provides a specific description of the molecule’s structure.Physical And Chemical Properties Analysis
“this compound” is a yellow to brown solid . It should be stored in a refrigerator .Scientific Research Applications
Methylglyoxal in Food and Living Organisms
Methylglyoxal (MG) is a reactive alpha-oxoaldehyde that modifies arginine and lysine residues in proteins, forming advanced glycation end-products (AGEs). These AGEs, such as N(delta)-(5-methyl-4-imidazolon-2-yl)-L-ornithine (MG-H1) and others, are associated with complications in diabetes and neurodegenerative diseases. MG is formed in foodstuffs during processing and storage and can exert anticancer activity (Nemet, Varga-Defterdarović, & Turk, 2006).
Synthesis of 2-Amino-4,5-Dimethylbenzoic Acid
2-Amino-4,5-dimethylbenzoic acid, synthesized from 3,4-dimethyl aniline, involves various processes like condensation, cyclization, and oxidation. The compound's structure is characterized by Fourier transform infrared spectroscopy (FT-IR) and magnetic resonance spectroscopy (1H NMR) (Cheng Lin, 2013).
Methyl Group-Induced Helicity in Compounds
The study of 1,4-Dimethylbenzo[c]phenanthrene (1,4-DMBcPh) and its metabolites shows how methyl groups can induce helicity and nonplanarity in molecular structures. This property impacts the physical and biological properties of these compounds (Lakshman et al., 2000).
Dimethyl Sulfoxide in Neurological Research
Dimethyl sulfoxide (DMSO) is used in neuroscience research and has been found to inhibit glutamate responses in hippocampal neurons. This finding has implications for studies involving glutamatergic neurotransmission and suggests potential therapeutic uses in excitotoxic neurodegenerative conditions (Lu & Mattson, 2001).
Chemical Shifts in Methyl Groups
The study of the chemical shifts in the methyl groups of 2,4-dimethylbenzo[g]quinoline reveals how concentrations affect methyl resonances in NMR spectroscopy, offering insights into molecular interactions and structure (Born & Harsin, 1977).
Methyl Areno-d-3-Azatellurophenes
Synthesis and study of various methyl areno-d-3-azatellurophenes, including 2-6-Dimethylbenzo[d]-3-azatellurophene and others, provide insights into the chemical properties and potential applications of these compounds in various scientific fields (Junk & Irgolic, 1988).
Detection of Hazardous Compounds in Food
Advanced lab-on-a-chip flat electromembrane extraction coupled with on-line HPLC was used for determining hazardous compounds like 2-amino-3-methyl imidazo[4-5-f]quinolone in grilled meat. This research highlights the application of these methods in food safety and chemistry (Kamankesh, Mollahosseini, Mohammadi, & Seidi, 2019).
DFT Study of Bipyrazole Derivatives
Density functional theory (DFT) was used to study bipyrazolic-type organic compounds, including ethyl4-[bis(3,5-dimethyl-1H-pyrazol-1-yl-methyl) aminobenzoate], to understand their potential as corrosion inhibitors. This work combines theoretical and experimental approaches in materials science (Wang et al., 2006).
Structural Analysis of Methyl 3,5-Dimethylbenzoate
Crystal structures of various compounds including methyl 3,5-dimethylbenzoate were analyzed, contributing to the understanding of molecular interactions and structural properties in crystallography and materials science (Ebersbach et al., 2022).
Convenient Syntheses of Alkyl β-Resorcylate Derivatives
Research on the synthesis of derivatives like methyl 2,4-dihydroxy-6-methylbenzoates highlights advancements in organic synthesis and chemical engineering, offering potential applications in various industrial and research contexts (Barrett, Morris, & Barton, 1981).
Safety and Hazards
Mechanism of Action
The pharmacokinetics of Methyl 4-amino-2,5-dimethylbenzoate would depend on various factors, including its absorption, distribution, metabolism, and excretion (ADME). Based on its physicochemical properties, it is predicted to have high gastrointestinal absorption and is able to permeate the blood-brain barrier . .
Biochemical Analysis
Biochemical Properties
It is known that the compound has a high gastrointestinal absorption and is BBB permeant . It is not a substrate for P-glycoprotein, a protein that pumps foreign substances out of cells . It is also known to inhibit CYP1A2, an enzyme involved in drug metabolism .
Cellular Effects
Given its high gastrointestinal absorption and BBB permeability , it is likely that the compound can enter cells and potentially interact with various cellular components.
Molecular Mechanism
Its inhibition of CYP1A2 suggests that it may interact with this enzyme and potentially alter its function .
Temporal Effects in Laboratory Settings
The compound is known to be stable at room temperature .
Metabolic Pathways
Its inhibition of CYP1A2 suggests that it may play a role in drug metabolism pathways .
Transport and Distribution
Its high gastrointestinal absorption and BBB permeability suggest that it can be distributed throughout the body .
properties
IUPAC Name |
methyl 4-amino-2,5-dimethylbenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2/c1-6-5-9(11)7(2)4-8(6)10(12)13-3/h4-5H,11H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXKXKISPMWOIKB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1N)C)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40297836 | |
Record name | methyl 4-amino-2,5-dimethylbenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40297836 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
21339-74-2 | |
Record name | 21339-74-2 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=118434 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | methyl 4-amino-2,5-dimethylbenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40297836 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | METHYL 4-AMINO-2,5-DIMETHYLBENZOATE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.